4-butoxy-N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)benzamide

• IUPAC Name: 4-butoxy-N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H23ClN2O4S/c1-2-3-12-27-17-8-5-15(6-9-17)20(24)22-16-7-10-18(21)19(14-16)23-11-4-13-28(23,25)26/h5-10,14H,2-4,11-13H2,1H3,(H,22,24)
• InChI Key: FYGDCOFMIJEBAE-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)Cl)N3CCCS3(=O)=O
• Molecular Formula: C20H23ClN2O4S
• Molecular Weight: 422.9 g/mol

Description

4-butoxy-N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known to exhibit several biochemical and physiological effects and has been studied extensively to understand its mechanism of action.

Scientific Research Applications

Synthesis and Properties

One aspect of research focuses on synthesizing functionalized benzamide derivatives and exploring their properties. For example, compounds with similar structural motifs have been synthesized through various chemical reactions, aiming to understand their physical and chemical properties and potential applications in different fields, such as materials science or as intermediates for further chemical transformations (Seidel et al., 1995).

Applications in Antimicrobial and Antitubercular Activity

Research into benzamide derivatives with structural similarities has also explored their antimicrobial and antitubercular activities. For instance, derivatives synthesized using ultrasound-assisted synthesis showed promising in vitro anti-tubercular activity against Mycobacterium tuberculosis, suggesting potential applications in developing new antitubercular drugs (Nimbalkar et al., 2018).

Supramolecular Assemblies

The ability of certain benzamide derivatives to organize into two-dimensional supramolecular assemblies via intermolecular hydrogen bonding is another area of interest. These assemblies are studied for their potential in creating new materials with unique properties, such as enhanced stability or specific molecular recognition capabilities (Seidel et al., 1995).

Anticancer Activity

There is ongoing research into benzamide derivatives as potential anticancer agents. Synthesis of functionalized amino acid derivatives related to the molecule of interest has been evaluated for their in vitro cytotoxicity against various human cancer cell lines, indicating the potential of these compounds in designing new anticancer agents (Kumar et al., 2009).

Novel Drug Discovery

Lastly, the search for new, orally active CCR5 antagonists for potential therapeutic applications has led to the synthesis of compounds bearing similarities to the molecule of interest. These studies aim to develop new drugs with improved efficacy and safety profiles for treating various diseases, including HIV (Ikemoto et al., 2005).